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Introduction
Ethyl benzenesulfonate (CAS No. 515-46-8) is an aromatic sulfonate ester that serves as a

versatile compound in organic chemistry.[1] It is characterized by a benzene ring attached to a

sulfonate group, which is in turn esterified with an ethyl group.[1] This structure imparts a

unique combination of polarity and reactivity, making it a subject of interest in various chemical

applications, including as a surfactant in cleaning products, an intermediate in the synthesis of

pharmaceuticals and dyes, and as a potential genotoxic impurity (PGI) in drug substances.[2]

[3][4] This guide provides a comprehensive overview of its physical and chemical properties,

experimental protocols, and key reactions, tailored for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties
Ethyl benzenesulfonate is typically a colorless to pale yellow, clear oily liquid at room

temperature.[1][2][5] It is a polar organic compound, a characteristic that significantly influences

its solubility.[1] While it is soluble in water, its solubility is also notable in many organic solvents

such as alcohols, ethers, chloroform, and ethyl acetate.[1][3]
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The key physical and chemical properties of ethyl benzenesulfonate are summarized in the

table below for easy reference and comparison.

Property Value Reference(s)

IUPAC Name ethyl benzenesulfonate [6]

Synonyms
Benzenesulfonic acid ethyl

ester, Ethyl phenylsulfonate
[6][7][8]

CAS Number 515-46-8 [7][8][9]

Molecular Formula C₈H₁₀O₃S [8][9]

Molecular Weight 186.23 g/mol [6][7][9]

Appearance
Colorless to pale yellow clear

liquid/oil
[1][2][5]

Boiling Point

255.65 °C (at 760 mmHg,

predicted)[1]; 156 °C (at 15

mmHg)

[3][5]

Melting Point -17.50 °C (predicted) [1]

Density 1.1833 g/cm³[1]; 1.22 g/cm³ [3]

Refractive Index (n20D) 1.51 [5][10]

Water Solubility 1.376 - 2.0 g/L (at 25 °C) [2][3]

Chemical Reactivity and Stability
The chemical behavior of ethyl benzenesulfonate is primarily dictated by the sulfonate ester

group. This group makes the compound a versatile electrophile in nucleophilic substitution

reactions.[1]

Hydrolysis
Ethyl benzenesulfonate undergoes hydrolysis in aqueous solutions, a reaction that has been

studied to understand its stability and degradation pathways. The rate of hydrolysis is

dependent on temperature.[11] This reaction is significant as it represents a primary
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degradation pathway and is crucial for assessing the compound's persistence and potential as

a genotoxic impurity, where its removal via hydrolysis is a key consideration.[12]

The hydrolysis of ethyl benzenesulfonate proceeds via the nucleophilic attack of water on the

sulfur atom, leading to the formation of benzenesulfonic acid and ethanol.

Ethyl Benzenesulfonate
(C₆H₅SO₂OCH₂CH₃)

Transition State

Nucleophilic Attack

Water
(H₂O)

Benzenesulfonic Acid
(C₆H₅SO₃H)

+
Ethanol

(CH₃CH₂OH)

Cleavage

Click to download full resolution via product page

Caption: Hydrolysis of Ethyl Benzenesulfonate.

Other Reactions
As an effective alkylating agent, ethyl benzenesulfonate can participate in various organic

reactions. It can react with nucleophiles other than water, such as in the alkylation of imidazole

derivatives.[10] It is also used in the synthesis of other compounds; for example, it can be used

to produce benzenethiol in a reaction with triphenylphosphine and iodine.[2] The sulfonate

group enhances the compound's chemical stability compared to alkyl halides.[1]

Spectral Data
Spectroscopic data is essential for the identification and characterization of ethyl
benzenesulfonate. Key spectral information is summarized below.
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Spectroscopic Technique
Key Features and Data
Points

Reference(s)

¹H NMR
Data available for structural

elucidation.
[13][14]

¹³C NMR
Data available for structural

elucidation.
[6][14]

Infrared (IR) Spectroscopy
FTIR spectra available (Neat,

Capillary Cell).
[6]

Mass Spectrometry (MS)

Electron Ionization (EI) data

available. Key m/z peaks: 77

(base peak), 141, 78.

[6][15]

Experimental Protocols
Synthesis of Ethyl Benzenesulfonate
A common method for the laboratory synthesis of ethyl benzenesulfonate involves the

reaction of benzenesulfonyl chloride with ethanol.[2][11] Pyridine is often used as a reagent in

this reaction, which is typically carried out at low temperatures.[2]

Methodology:

Reactant Preparation: Purified benzenesulfonyl chloride and ethanol are used as starting

materials.[11]

Reaction: Benzenesulfonyl chloride is reacted with ethanol in the presence of a base like

pyridine. The reaction is often conducted at a reduced temperature (e.g., -5 °C) to control its

exothermicity.[2]

Work-up: After the reaction is complete, the mixture is typically washed to remove the

pyridine hydrochloride salt and any unreacted starting materials.

Purification: The crude product is purified, commonly by vacuum distillation, to yield pure

ethyl benzenesulfonate.[11]
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Synthesis Workflow for Ethyl Benzenesulfonate

Preparation

Reaction

Purification

Benzenesulfonyl Chloride
+ Ethanol

Reaction at -5 °C

Pyridine

Aqueous Work-up

Vacuum Distillation

Pure Ethyl Benzenesulfonate

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
Due to its potential as a genotoxic impurity in active pharmaceutical ingredients (APIs),

sensitive analytical methods are required for its detection and quantification.[4] GC-MS is a

highly effective technique for this purpose.[4][16]

Methodology:
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Sample Preparation: The API sample is dissolved in a suitable solvent. For trace analysis, a

concentration of the API is prepared (e.g., 10 mg/mL).

GC Separation: The sample is injected into a gas chromatograph. A capillary column (e.g.,

Rtx-200) is used to separate ethyl benzenesulfonate from the sample matrix.[4] The oven

temperature is programmed to ramp up to ensure good separation.[16]

MS Detection: The separated components are introduced into a mass spectrometer. The

instrument is often operated in Selected Ion Monitoring (SIM) mode for high sensitivity and

specificity, monitoring characteristic ions of ethyl benzenesulfonate (e.g., m/z 141).[4]

Quantification: A calibration curve is generated using certified reference standards of ethyl
benzenesulfonate to quantify its amount in the sample.[17]
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GC-MS Analysis Workflow for Ethyl Benzenesulfonate

Sample Preparation

Instrumental Analysis
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Caption: GC-MS Analysis Workflow.
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Safety and Handling
Ethyl benzenesulfonate is classified as harmful if swallowed.[6] It is also reported to be

irritating to the eyes, respiratory system, and skin.[2]

Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing. Use in a well-

ventilated area, preferably under a chemical fume hood.[18][19]

Personal Protective Equipment (PPE): Safety glasses, protective gloves, and a protective

suit are recommended.[18]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. It should

be stored under an inert atmosphere as it can be sensitive to moisture.[5][18]

Conclusion
Ethyl benzenesulfonate is a compound with well-defined physical and chemical properties

that make it useful in chemical synthesis. Its role as a potential genotoxic impurity necessitates

a thorough understanding of its reactivity, particularly its hydrolysis, and the availability of

robust analytical methods for its detection at trace levels. The information presented in this

guide, including tabulated data and procedural workflows, provides a solid foundation for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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